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Chemical Identification of m-Chlorocumene

m-Chlorocumene, also known as 1-chloro-3-isopropylbenzene or 3-chlorocumene, is an organochlorine

compound with the chemical formula C₉H₁₁Cl [1] [2].

Property Value

IUPAC Name 1-chloro-3-(1-methylethyl)benzene [2]

CAS Registry Number 7073-93-0 [2]

Molecular Formula C₉H₁₁Cl [1] [2]

Standard InChI InChI=1S/C9H11Cl/c1-7(2)8-4-3-5-9(10)6-8/h3-7H,1-2H3 [2]

Standard InChIKey MCGSDKVOKTWDRB-UHFFFAOYSA-N [2]

Enthalpy of Reaction (ΔrH°) -0.80 ± 0.20 kcal/mol (liquid phase) [2]
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The synthesis of m-chlorocumene from simple precursors like benzene or toluene requires careful

consideration of the order of introducing substituents to achieve the correct meta-substitution pattern [3].

Proposed Synthetic Routes

Route 1: Nitrobenzene Pathway This is a four-step sequence starting from benzene [3]:

Nitration: Benzene is nitrated to form nitrobenzene.

Friedel-Crafts Alkylation: Nitrobenzene undergoes a Friedel-Crafts reaction with isopropyl
chloride/bromide. The nitro group (-NO₂) is a strong meta-directing deactivator, ensuring the isopropyl

group attaches at the meta position.
Reduction: The nitro group in the resulting nitro-isopropylbenzene is reduced to an amino group (-

NH₂).
Sandmeyer Reaction: The amino group is converted to a chloro group via diazotization followed by

treatment with copper(I) chloride (CuCl), yielding m-chlorocumene [3].

Route 2: Benzoic Acid Pathway This is a five-step sequence starting from toluene [3]:

Oxidation: Toluene is oxidized to benzoic acid (e.g., using KMnO₄ or diluted HNO₃).

Meta-Chlorination: The carboxylic acid group (-COOH) is meta-directing, allowing for electrophilic
chlorination to yield 3-chlorobenzoic acid.

Esterification: The acid is converted to an ester, such as methyl 3-chlorobenzoate.
Grignard Reaction: The ester reacts with methylmagnesium chloride (CH₃MgCl) to give m-

chlorocumyl alcohol.
Reduction: The alcohol is reduced to the hydrocarbon m-chlorocumene (e.g., using silanes or by

careful hydrogenation) [3].

Workflow for the Nitrobenzene Pathway

The following diagram illustrates the sequence of reactions for the primary synthetic route:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s1929357?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=19946
http://www.sciencemadness.org/talk/viewthread.php?tid=19946
https://www.smolecule.com/products/s1929357?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=19946
http://www.sciencemadness.org/talk/viewthread.php?tid=19946
https://www.smolecule.com/products/s1929357?utm_src=pdf-body
http://www.sciencemadness.org/talk/viewthread.php?tid=19946
https://www.smolecule.com/products/s1929357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Synthesis of m-Chlorocumene from Benzene

Benzene

Step 1: Nitration
(e.g., HNO₃/H₂SO₄)

Nitrobenzene

Step 2: Friedel-Crafts
Alkylation (isopropyl)

3-Nitrocumene

Step 3: Reduction
(of nitro group)

3-Aminocumene

Step 4: Sandmeyer Reaction
(Diazotization + CuCl)

m-Chlorocumene
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Important Safety and Handling Notes

While a specific Safety Data Sheet (SDS) for m-chlorocumene was not found, one for the closely related 4-

chlorocumene (p-chlorocumene) indicates it is for industry use only [4]. This suggests that m-

chlorocumene should be handled with caution.

General Precautions: Standard personal protective equipment (PPE) including gloves and safety

glasses is essential.
Environmental Considerations: A recent advance in sustainable chemistry involves the

electrochemical C–H halogenation of electron-rich arenes using sodium chloride as a chlorine source,
which is noted for its mild conditions and environmental friendliness [4]. While not specified for m-
chlorocumene, such methodologies could be explored for its greener synthesis.

Guidance for Further Research

The search results do not contain specific studies on m-chlorocumene acting as a ligand in coordination

chemistry or as a catalyst. To find this specialized information, I suggest you:

Consult specialized databases like SciFinder or Reaxys, which are more comprehensive for

chemical literature.
Use precise search terms such as "1-chloro-3-isopropylbenzene ligand", "meta-chlorocumene

coordination complex", or "isopropylchlorobenzene catalysis".
Explore related chemistry. The Cu(I)-catalyzed C-H chlorination of alkylbenzenes is an active area

of research [5]. While m-chlorocumene is a potential substrate in such reactions, the focus is on its
synthesis rather than its use as a catalyst.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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